Cas no 156973-21-6 (2(1H)-Pyrimidinone,5-ethenyl-)

2(1H)-Pyrimidinone,5-ethenyl- structure
2(1H)-Pyrimidinone,5-ethenyl- structure
Product Name:2(1H)-Pyrimidinone,5-ethenyl-
CAS No:156973-21-6
MF:C6H6N2O
MW:122.12464094162
CID:107650
PubChem ID:45080150
Update Time:2025-04-18

2(1H)-Pyrimidinone,5-ethenyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone,5-ethenyl-
    • 2(1H)-Pyrimidinone, 5-ethenyl- (9CI)
    • 156973-21-6
    • 2(1H)-Pyrimidinone,5-ethenyl-(9ci)
    • Inchi: 1S/C6H6N2O/c1-2-5-3-7-6(9)8-4-5/h2-4H,1H2,(H,7,8,9)
    • InChI Key: QDGYQGKEPABCFB-UHFFFAOYSA-N
    • SMILES: O=C1N=CC(C=C)=CN1

Computed Properties

  • Exact Mass: 122.04808
  • Monoisotopic Mass: 122.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5A^2
  • XLogP3: 0.1

Experimental Properties

  • PSA: 41.46
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.